Cas no 868166-20-5 (2-Iodo-5-(trifluoromethyl)benzonitrile)

2-Iodo-5-(trifluoromethyl)benzonitrile structure
868166-20-5 structure
Product Name:2-Iodo-5-(trifluoromethyl)benzonitrile
CAS No:868166-20-5
MF:C8H3F3IN
MW:297.01580452919
MDL:MFCD18398159
CID:1069019
PubChem ID:53363644
Update Time:2024-10-26

2-Iodo-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-5-(trifluoromethyl)benzonitrile
    • BENZONITRILE, 2-IODO-5-(TRIFLUOROMETHYL)-
    • 2-Iodo-5-(trifluoromethyl)benzonitrile (ACI)
    • 2-Cyano-4-trifluoromethyl-1-iodobenzene
    • 5-(Trifluoromethyl)-2-iodobenzonitrile
    • DTXSID30693641
    • SY204433
    • AS-10074
    • DA-01929
    • CS-0006986
    • MFCD18398159
    • 868166-20-5
    • SCHEMBL531358
    • CL8986
    • AKOS025403881
    • EN300-224449
    • MDL： MFCD18398159
    • Inchi： 1S/C8H3F3IN/c9-8(10,11)6-1-2-7(12)5(3-6)4-13/h1-3H
    • InChI Key： KSPKCPNOVAIBEE-UHFFFAOYSA-N
    • SMILES： N#CC1C(I)=CC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 296.92623g/mol
  • Monoisotopic Mass: 296.92623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 23.8Ų

2-Iodo-5-(trifluoromethyl)benzonitrile Pricemore >>

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2-Iodo-5-(trifluoromethyl)benzonitrile Production Method

Production Method 1

6526-08-5 6526-08-5
868166-20-5 868166-20-5
Reaction Conditions
1.1 Reagents: Diiodomethane ,  tert-Butyl nitrite ;  rt → 100 °C; 30 min, 100 °C
Reference
Discovery of Substituted Biphenyl Oxazolidinone Inhibitors of Cholesteryl Ester Transfer Protein
Thompson, Christopher F.; et al, ACS Medicinal Chemistry Letters, 2011, 2(6), 424-427

Production Method 2

6526-08-5 6526-08-5
868166-20-5 868166-20-5
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  30 min, 0 °C
1.2 Reagents: Potassium iodide Solvents: Water ;  rt; 4 h, rt → 95 °C; 95 °C → rt
1.3 Reagents: Sodium sulfite Solvents: Water
Reference
Palladium-Catalyzed, Norbornene-Mediated, ortho-Amination ipso-Amidation: Sequential C-N Bond Formation
Whyte, Andrew ; et al, Organic Letters, 2018, 20(2), 345-348

Production Method 3

6526-08-5 6526-08-5
868166-20-5 868166-20-5
Reaction Conditions
1.1 Reagents: Diiodomethane ,  tert-Butyl nitrite ;  rt; rt → 100 °C; 30 min, 100 °C
Reference
Biphenyl-Substituted Oxazolidinones as Cholesteryl Ester Transfer Protein Inhibitors: Modifications of the Oxazolidinone Ring Leading to the Discovery of Anacetrapib
Smith, Cameron J.; et al, Journal of Medicinal Chemistry, 2011, 54(13), 4880-4895

Production Method 4

163444-17-5 163444-17-5
868166-20-5 868166-20-5
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  4 h, rt → reflux
2.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  30 min, 0 °C
2.2 Reagents: Potassium iodide Solvents: Water ;  rt; 4 h, rt → 95 °C; 95 °C → rt
2.3 Reagents: Sodium sulfite Solvents: Water
Reference
Palladium-Catalyzed, Norbornene-Mediated, ortho-Amination ipso-Amidation: Sequential C-N Bond Formation
Whyte, Andrew ; et al, Organic Letters, 2018, 20(2), 345-348

Production Method 5

163444-17-5 163444-17-5
868166-20-5 868166-20-5
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  1 h, reflux
2.1 Reagents: Diiodomethane ,  tert-Butyl nitrite ;  rt; rt → 100 °C; 30 min, 100 °C
Reference
Biphenyl-Substituted Oxazolidinones as Cholesteryl Ester Transfer Protein Inhibitors: Modifications of the Oxazolidinone Ring Leading to the Discovery of Anacetrapib
Smith, Cameron J.; et al, Journal of Medicinal Chemistry, 2011, 54(13), 4880-4895

Production Method 6

163444-17-5 163444-17-5
868166-20-5 868166-20-5
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  rt → reflux; 1 h, reflux
2.1 Reagents: Diiodomethane ,  tert-Butyl nitrite ;  rt → 100 °C; 30 min, 100 °C
Reference
Discovery of Substituted Biphenyl Oxazolidinone Inhibitors of Cholesteryl Ester Transfer Protein
Thompson, Christopher F.; et al, ACS Medicinal Chemistry Letters, 2011, 2(6), 424-427

2-Iodo-5-(trifluoromethyl)benzonitrile Raw materials

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Amadis Chemical Company Limited
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(CAS:868166-20-5)2-Iodo-5-(trifluoromethyl)benzonitrile
Order Number:A940257
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:33
Price ($):190.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:868166-20-5)2-Iodo-5-(trifluoromethyl)benzonitrile
A940257
Purity:99%
Quantity:10g
Price ($):190.0
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